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Compound of Interest

Compound Name:
(4-Chlorobenzyl)hydrazine

methanesulfonate

CAS No.: 1638351-23-1

Cat. No.: B3108089

Get Quote

Executive Summary
(4-Chlorobenzyl)hydrazine methanesulfonate (CAS 1638351-23-1) is a specialized

alkylhydrazine intermediate used primarily in the synthesis of nitrogen-containing heterocycles

(pyrazoles, tetrazoles) for pharmaceutical applications. While the free base hydrazine is prone

to oxidation and instability, the methanesulfonate (mesylate) salt form offers superior

crystallinity, water solubility, and shelf-life stability, making it a preferred reagent for GMP

manufacturing.

This guide provides a comprehensive technical analysis of its physicochemical properties,

synthesis logic, analytical profiling, and critical safety considerations regarding genotoxicity.

Chemical Identity & Structural Characterization[1][2]
The compound consists of a hydrazine moiety mono-alkylated with a para-chlorobenzyl group,

stabilized as a methanesulfonic acid salt.
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Property Detail

Chemical Name (4-Chlorobenzyl)hydrazine methanesulfonate

Synonyms
1-(4-Chlorobenzyl)hydrazine mesylate; p-

Chlorobenzylhydrazine methanesulfonate

CAS Number 1638351-23-1

Molecular Formula
C₇H₉ClN₂[1] · CH₄O₃S (Salt) / C₈H₁₃ClN₂O₃S

(Total)

Molecular Weight
156.61 (Free Base) + 96.11 (Acid) = 252.72

g/mol

SMILES CS(=O)(=O)O.ClC1=CC=C(CNN)C=C1

Appearance White to off-white crystalline solid

Structural Logic
The selection of the methanesulfonate counterion over the more common hydrochloride (HCl)

is a deliberate physicochemical engineering choice:

Solubility: Mesylates typically exhibit higher aqueous solubility than HCl salts, facilitating

reactions in polar aqueous-organic media.

Hygroscopicity: While mesylates can be hygroscopic, they often form stable crystal lattices

that resist deliquescence better than corresponding hydrobromides or nitrates.

Genotoxicity Control: Methanesulfonic acid is non-volatile (unlike HCl), reducing the risk of

acid vapor corrosion and ensuring stoichiometric stability during drying processes.

Physicochemical Profiling
Solid-State Properties

Melting Point: Typically 160–185°C (Decomposition). Note: Hydrazine salts often exhibit

decomposition upon melting. Differential Scanning Calorimetry (DSC) is recommended over

capillary methods to identify the onset of thermal instability.
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Crystallinity: High. The salt form disrupts the intermolecular H-bonding of the free hydrazine,

creating a rigid lattice.

Hygroscopicity: Moderate. Requires storage in varying humidity conditions (e.g., <60% RH)

to prevent caking.

Solution Properties
Solubility Profile:

Water:[2] High (>50 mg/mL).

DMSO/Methanol: Soluble.[3][4][5]

Ethyl Acetate/Hexane: Insoluble.

pKa: The terminal nitrogen (

) is the most basic site. The pKa of the conjugate acid is estimated at 7.5–8.2.

pH Stability: Stable in acidic media (pH < 4). In basic conditions (pH > 9), the free base is

liberated, which is susceptible to air oxidation to form azo or hydrazone degradation

products.

Synthesis & Process Chemistry
The synthesis requires careful control of stoichiometry to prevent over-alkylation, a critical

quality attribute (CQA).

Synthetic Pathway (DOT Diagram)
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Caption: Synthesis pathway highlighting the critical control of bis-alkylation impurities via

hydrazine excess.

Process Critical Parameters
Hydrazine Excess: A molar ratio of >5:1 (Hydrazine:Substrate) is mandatory. Low ratios favor

the formation of the bis-alkylated impurity (N,N'-bis(4-chlorobenzyl)hydrazine), which is

difficult to remove via crystallization.

Temperature Control: The alkylation is exothermic. Uncontrolled heat can lead to the

formation of azines via oxidation.

Salt Formation: Methanesulfonic acid should be added to the cooled free base solution. The

exotherm must be controlled to <30°C to prevent discoloration.

Analytical Profiling & Quality Control
Spectroscopic Identification

¹H NMR (DMSO-d₆):

δ 2.35 ppm (s, 3H, CH₃-SO₃⁻)

δ 4.05 ppm (s, 2H, Ar-CH₂-N)

δ 7.40–7.50 ppm (m, 4H, Ar-H)
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δ 8.5–9.5 ppm (br s, NH protons, exchangeable)

Mass Spectrometry (ESI+):

Major peak: m/z 157.04 [M+H]⁺ (corresponding to the cation).

Fragment: m/z 125 (loss of hydrazine, formation of chlorobenzyl cation).

Impurity Profiling (HPLC)
A Reverse-Phase (C18) method is standard.

Mobile Phase: Water (0.1% TFA) / Acetonitrile Gradient.

Detection: UV @ 220 nm (Benzyl chromophore).

Key Impurities:

Bis-impurity: Elutes significantly later (more lipophilic).

Hydrazine: Elutes at void volume (requires derivatization or ion chromatography for

quantification).

Azine derivatives: Oxidation products appearing as doublets in UV.

Safety & Genotoxicity (GTI) Assessment
WARNING: Hydrazines are structural alerts for genotoxicity (mutagenicity).

Ames Test & Mutagenicity
Classification: Class 2 or 3 Solvent/Reagent (ICH M7).

Mechanism: Hydrazines can react with DNA via alkylation or free radical mechanisms.

Ames Status: Generally Positive (Strain TA1535/TA100).

Control Strategy: As a reactive intermediate, it must be purged in subsequent steps. The

"purge factor" must be calculated to ensure final drug substance levels are < TTC (Threshold
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of Toxicological Concern), typically 1.5 µ g/day .

Handling Protocols
Containment: Use a fume hood or powder containment enclosure (Band 4 OEL: 1–10

µg/m³).

Decontamination: Spills should be treated with dilute bleach (sodium hypochlorite) to oxidize

the hydrazine to nitrogen gas and the corresponding alcohol/halide, rendering it non-

genotoxic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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